Palladium meets copper: one-pot tandem synthesis of pyrido fused heterocycles via Sonogashira conjoined electrophilic cyclization†
Organic & Biomolecular Chemistry Pub Date: 2016-08-25 DOI: 10.1039/C6OB01539E
Abstract
An efficient step-economical tandem approach for the direct synthesis of pyrido fused indole, quinoline, benzofuran and benzothiophene derivatives using a bimetallic Pd/Cu catalytic system has been described. The three component reaction of o-halo aldehydes, alkynes and tert-butylamine leads to the synthesis of biologically active polyheterocycles. The present strategy involves the dual role of tert-butylamine and copper(I) in Sonogashira coupling followed by electrophilic cyclization through imine formation. The chemistry has been validated by X-ray crystallographic studies.
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Journal Name:Organic & Biomolecular Chemistry
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CAS no.: 89640-58-4